Cas no 2172094-80-1 (tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate)

• Product Name: tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate
• CAS No: 2172094-80-1
• MF: C₁₃H₂₂FNO₄S
• MW: 307.381486415863
• CID: 5885688
• PubChem ID: 165565716
• Update Time: 2025-06-07

tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate
• tert-butyl 3a-[(fluorosulfonyl)methyl]-octahydrocyclopenta[c]pyrrole-2-carboxylate
• 2172094-80-1
• EN300-1577563

• Inchi： 1S/C13H22FNO4S/c1-12(2,3)19-11(16)15-7-10-5-4-6-13(10,8-15)9-20(14,17)18/h10H,4-9H2,1-3H3
• InChI Key： WLCIAYYFWMPGIQ-UHFFFAOYSA-N
• SMILES： S(CC12CN(C(=O)OC(C)(C)C)CC1CCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 307.12535752g/mol
• Monoisotopic Mass: 307.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate

tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate, with the CAS number 2172094-80-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which includes a fluorosulfonyl group attached to a cyclopentacpyrrole ring system. The presence of the fluorosulfonyl group introduces unique electronic and steric properties, making this compound a valuable tool in various chemical applications.

The synthesis of tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate involves a series of intricate chemical reactions, including Friedel-Crafts alkylation, sulfonation, and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has found utility in the development of advanced materials, particularly in the field of optoelectronics. The fluorosulfonyl group imparts strong electron-withdrawing properties, which are advantageous in designing materials with tailored electronic characteristics. For instance, studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it contributes to enhanced device efficiency and stability.

Recent research has also focused on the biological activity of tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory properties, potentially making it a candidate for drug development. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for the production of enantiomerically pure compounds.

The structural complexity of this compound presents both challenges and opportunities for further investigation. Ongoing studies aim to elucidate its interaction with biological systems, as well as its potential role in catalysis and green chemistry. The integration of computational chemistry techniques has provided deeper insights into its electronic structure and reactivity, paving the way for innovative applications.

In conclusion, tert-butyl 3a-(fluorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play an increasingly significant role in both academic and industrial settings.